Cas no 1909287-57-5 (rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride, cis)

• Product Name: rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride, cis
• CAS No: 1909287-57-5
• MF: C₈H₁₈ClN
• MW: 163.68822145462
• MDL: MFCD28397582
• CID: 5221192
• PubChem ID: 121552942
• Update Time: 2025-10-19

rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride, cis Chemical and Physical Properties

Names and Identifiers

• Piperidine, 5-ethyl-2-methyl-, hydrochloride (1:1), (2S,5R)-
• rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride, cis

• MDL： MFCD28397582
• Inchi： 1S/C8H17N.ClH/c1-3-8-5-4-7(2)9-6-8;/h7-9H,3-6H2,1-2H3;1H/t7-,8+;/m0./s1
• InChI Key： WKGMMQCONWDNJQ-KZYPOYLOSA-N
• SMILES： C([C@H]1CN[C@@H](C)CC1)C.Cl

Additional information on rac-(2R,5S)-5-ethyl-2-methylpiperidine hydrochloride, cis

Introduction to Rac-(2R,5S)-5-Ethyl-2-Methylpiperidine Hydrochloride, Cis (CAS No. 1909287-57-5)

Rac-(2R,5S)-5-Ethyl-2-Methylpiperidine Hydrochloride, Cis, is a meticulously crafted chemical compound characterized by its specific stereochemistry and structural properties. This compound, identified by the CAS number 1909287-57-5, has garnered significant attention in the field of pharmaceutical research due to its unique molecular configuration and potential therapeutic applications. The precise stereochemical arrangement of this molecule, denoted as Rac-(2R,5S), plays a crucial role in determining its biological activity and interaction with target receptors.

The compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse pharmacological properties. Piperidine derivatives have been extensively studied for their roles in modulating various biological pathways, making them valuable candidates for drug development. The presence of an ethyl group at the 5-position and a methyl group at the 2-position further enhances the complexity and potential functionality of this molecule.

In recent years, there has been a growing interest in the development of novel psychoactive substances that can interact selectively with central nervous system (CNS) receptors. Rac-(2R,5S)-5-Ethyl-2-Methylpiperidine Hydrochloride, Cis, has emerged as a compound of interest in this context due to its structural similarity to known psychoactive agents. Its stereochemical configuration suggests potential interactions with serotonin and dopamine receptors, which are pivotal in regulating mood, cognition, and behavior.

One of the most compelling aspects of this compound is its enantiomeric purity. The term cis indicates that the two stereocenters are arranged in a specific geometric configuration, which can significantly influence its pharmacokinetic and pharmacodynamic properties. This stereochemical specificity is crucial for ensuring that the compound behaves predictably in biological systems and does not produce unintended side effects.

Recent research has highlighted the importance of stereochemistry in drug design and development. Studies have shown that enantiomeric differences can lead to vastly different biological responses, making it essential to carefully consider the stereochemical profile of potential drug candidates. Rac-(2R,5S)-5-Ethyl-2-Methylpiperidine Hydrochloride, Cis, exemplifies this principle by demonstrating how subtle changes in molecular structure can impact its overall efficacy and safety profile.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more suitable for formulation into various pharmaceutical products. This solubility advantage is particularly important for oral and parenteral administration routes, where bioavailability is a critical factor. The hydrochloride form also contributes to the stability of the compound during storage and transportation, ensuring that it remains effective throughout its shelf life.

From a synthetic chemistry perspective, Rac-(2R,5S)-5-Ethyl-2-Methylpiperidine Hydrochloride, Cis, represents an excellent example of advanced organic synthesis techniques. The synthesis of complex stereocenters requires precise control over reaction conditions and often involves multiple steps to achieve high enantiomeric purity. The development of efficient synthetic routes for such compounds is essential for their commercialization and widespread use in pharmaceutical applications.

The compound's potential applications extend beyond traditional psychoactive substances. Researchers are exploring its utility in developing novel therapeutic agents for neurological disorders such as depression, anxiety disorders, and neurodegenerative diseases. The ability to modulate CNS receptor activity makes this compound a promising candidate for further investigation in preclinical and clinical studies.

In conclusion, Rac-(2R,5S)-5-Ethyl-2-Methylpiperidine Hydrochloride, Cis (CAS No. 1909287-57-5), is a sophisticated chemical entity with significant pharmaceutical potential. Its unique stereochemical configuration and structural properties make it an intriguing candidate for further research and development. As our understanding of stereochemistry continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and development.